Cas no 39574-32-8 ( )
structure
Product Name:
CAS No:39574-32-8
MF:C15H18ClNO3
MW:295.761323451996
CID:924697
PubChem ID:24196923
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- (3,4-dimethoxyphenyl)-(3-methylpyridin-2-yl)methanol,hydrochloride
- NSC243018
- NSC-243018
- DTXSID20638925
- 39574-32-8
- (3,4-Dimethoxyphenyl)(3-methylpyridin-2-yl)methanol--hydrogen chloride (1/1)
-
-
- Inchi: 1S/C15H17NO3.ClH/c1-10-5-4-8-16-14(10)15(17)11-6-7-12(18-2)13(9-11)19-3;/h4-9,15,17H,1-3H3;1H
- InChI Key: GFKXWQDDCHKASL-UHFFFAOYSA-N
- SMILES: Cl.OC(C1C(C)=CC=CN=1)C1C=CC(=C(C=1)OC)OC
Computed Properties
- Exact Mass: 259.12091
- Monoisotopic Mass: 295.0975211g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 274
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.6Ų
Experimental Properties
- PSA: 51.58
- LogP: 3.29090
Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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